Cas no 117121-09-2 (5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester)

• Product Name: 5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester
• CAS No: 117121-09-2
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 1100428
• Update Time: 2024-07-25

5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-cyano-2,3-dihydro-1-methyl-2-oxo-1H-Imidazole-4-carboxylic acid methyl ester
• 1H-Imidazole-4-carboxylic acid, 5-cyano-2,3-dihydro-1-methyl-2-oxo-, methyl ester

• Inchi： 1S/C7H7N3O3/c1-10-4(3-8)5(6(11)13-2)9-7(10)12/h1-2H3,(H,9,12)
• InChI Key： VSLZAZQHHZINJZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C#N)=C(C(OC)=O)N1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Melting Point: 257-259 °C(Solv: methanol (67-56-1))
• pka: 10.59±0.70(Predicted)